Cas no 77280-40-1 ((S)-6,7-Dimethoxy-1-methyl-2-propyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: (S)-6,7-Dimethoxy-1-methyl-2-propyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 77280-40-1
• MF: C₁₅H₂₃NO₂
• MW: 249.34900
• CID: 565126
• PubChem ID: 53636
• Update Time: 2024-03-01

(S)-6,7-Dimethoxy-1-methyl-2-propyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-2-propyl-, (S)- (9CI)
• (S)-1,2,3,4-Tetrahydro-6,7-dimethoxy-1-methyl-2-propylisoquinoline
• 6,7-dimethoxy-1-methyl-2-propyl-3,4-dihydro-1H-isoquinoline
• N-Propylsalsolidine
• (S)-6,7-Dimethoxy-1-methyl-2-propyl-1,2,3,4-tetrahydroisoquinoline
• ISOQUINOLINE, 1,2,3,4-TETRAHYDRO-6,7-DIMETHOXY-1-METHYL-2-PROPYL-, (S)-
• 6,7-Dimethoxy-1-methyl-2-propyl-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C15H23NO2/c1-5-7-16-8-6-12-9-14(17-3)15(18-4)10-13(12)11(16)2/h9-11H,5-8H2,1-4H3
• InChI Key： QUINYXBLBBTXOG-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1=C(C([H])=C2C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])C([H])([H])[H])C([H])(C([H])([H])[H])C2=C1[H])OC([H])([H])[H]
• BRN： 1532977

Computed Properties

• Exact Mass: 249.172879
• Monoisotopic Mass: 249.172879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7
• XLogP3: 3

Experimental Properties

• Density: 0.999
• Boiling Point: 334.7°C at 760 mmHg
• Flash Point: 104.9°C
• Refractive Index: 1.505

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines